1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,6-Dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole (DCBS) is an organic compound belonging to the benzimidazole family. It was first synthesized in the late 1980s and has since been studied extensively for its potential applications in various scientific fields. DCBS has been found to have a wide range of biochemical and physiological effects, and is currently being investigated for its potential uses in laboratory experiments.
Mechanism of Action
Target of Action
It is known that benzimidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various enzymes and receptors in the body, contributing to their diverse pharmacological effects .
Mode of Action
Benzimidazole derivatives are known to exhibit antibacterial, antiviral, and local anesthetic properties . The local anesthetic action is thought to be due to a reduced sodium channel blockade .
Biochemical Pathways
Benzimidazole derivatives are known to interfere with a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Benzimidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antiviral, and local anesthetic effects . These effects are likely the result of the compound’s interaction with its targets and its influence on various biochemical pathways .
Advantages and Limitations for Lab Experiments
1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable at room temperature. Additionally, it has a wide range of biochemical and physiological effects, making it a useful tool for studying various cellular processes. However, there are some limitations to its use in laboratory experiments. For example, it is not water soluble and must be solubilized in organic solvents, which can be hazardous. Additionally, the effects of this compound on certain proteins may vary depending on the concentration used.
Future Directions
There are several potential future directions for research on 1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole. One potential direction is to further investigate the mechanism of action of this compound and its effects on various proteins and enzymes. Additionally, further research could be done to investigate the potential therapeutic applications of this compound, such as its use in cancer therapy. Finally, further studies could be conducted to identify potential targets for drug development and to investigate the effects of this compound on various diseases and conditions.
Synthesis Methods
The synthesis of 1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole is a multi-step process that begins with the reaction of 2,6-dichlorobenzyl bromide with 1-styryl-1H-1,3-benzimidazole in the presence of a base. This reaction produces the desired product, this compound, as well as a small amount of by-products. The reaction is typically carried out at room temperature, and the reaction time is relatively short, usually taking no more than 10 minutes.
Scientific Research Applications
1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole has been studied extensively for its potential applications in various scientific fields, including biochemistry, pharmacology, and molecular biology. It has been used as a tool for investigating the molecular mechanisms of various cellular processes, including apoptosis, cell cycle regulation, and signal transduction. Additionally, this compound has been used to study the effects of various drugs on the body, as well as to identify potential targets for drug development.
properties
IUPAC Name |
1-[(2,6-dichlorophenyl)methyl]-2-[(E)-2-phenylethenyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16Cl2N2/c23-18-9-6-10-19(24)17(18)15-26-21-12-5-4-11-20(21)25-22(26)14-13-16-7-2-1-3-8-16/h1-14H,15H2/b14-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKRGXMYJXASSLM-BUHFOSPRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3N2CC4=C(C=CC=C4Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=NC3=CC=CC=C3N2CC4=C(C=CC=C4Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.